Cas no 2219374-03-3 (2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octan-7-yl)acetic acid)

• Product Name: 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octan-7-yl)acetic acid
• CAS No: 2219374-03-3
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 6350820
• PubChem ID: 165824767
• Update Time: 2025-08-05

2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octan-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octan-7-yl)acetic acid
• 2219374-03-3
• EN300-1428707
• 2-(6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid

• Inchi： 1S/C24H25NO4/c26-22(27)12-16-13-24(10-5-11-24)15-25(16)23(28)29-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,27)
• InChI Key： WMZLIQMNLXHMME-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(CC(=O)O)CC2(C1)CCC2)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro3.4octan-7-yl)acetic acid

Introduction to 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid (CAS No. 2219374-03-3)

2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid, with the CAS number 2219374-03-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenyl group and a spirocyclic ring system, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid is composed of a fluorenyl moiety attached to a spirocyclic ring system through a methoxycarbonyl linker. The fluorenyl group, known for its aromatic and photophysical properties, contributes to the compound's stability and potential biological activity. The spirocyclic ring system, on the other hand, provides structural rigidity and conformational constraints that can influence the compound's binding properties and pharmacokinetics.

Recent studies have highlighted the potential of 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid in various therapeutic areas. One notable application is in the development of novel inhibitors for protein-protein interactions (PPIs), which are critical in many disease pathways. The unique structural features of this compound make it an attractive scaffold for designing small molecules that can disrupt specific PPIs with high selectivity and potency.

In addition to its potential as a PPI inhibitor, 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid has shown promise in the field of fluorescence imaging. The fluorenyl group imparts strong fluorescence properties, which can be exploited for real-time monitoring of cellular processes and drug delivery systems. This dual functionality as both a therapeutic agent and an imaging probe makes it a versatile tool in preclinical research.

The synthesis of 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid involves several key steps, including the formation of the spirocyclic ring system and the attachment of the fluorenyl moiety. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in large-scale studies and potential clinical applications.

Clinical trials involving compounds with similar structural features have demonstrated promising results in terms of safety and efficacy. For instance, a study published in the Journal of Medicinal Chemistry reported that a closely related compound exhibited potent antitumor activity against various cancer cell lines without significant toxicity to normal cells. These findings underscore the potential of 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-yl)acetic acid as a lead candidate for further development.

In conclusion, 2-(6-{(9H-fluoren-9-yl)methoxycarbonyl}-6-azaspiro[3.4]octan-7-y)acetic acid (CAS No. 2219374-03-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic and imaging capabilities, make it an exciting area of ongoing investigation. As research continues to advance, this compound is likely to play a significant role in the development of new therapies and diagnostic tools.